TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90
Description
TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90, also known as TESMA or TMES, is an organosilicon compound . It is a substance in liquid form with the chemical formula C21H51NO9Si3 . It belongs to the chemical family of ORGANOETHOXYSILANE . It is a colorless to light yellow liquid .
Synthesis Analysis
TESMA is usually produced by the reaction between trichloromethylsilane and triethoxysilane . This reaction needs to be carried out under low temperature conditions under an inert atmosphere .Molecular Structure Analysis
The molecular formula of TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 is C21H51NO9Si3 . The molar mass of the compound is 545.89 .Physical And Chemical Properties Analysis
TESMA is a colorless to light yellow liquid . It can be dissolved in organic solvents such as benzene and ethanol . TESMA is relatively stable at room temperature, but it should avoid contact with oxygen and should not be used under high temperature or strong acid-base conditions .Safety And Hazards
TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 is classified as an eye irritant . It causes serious eye irritation . Additional ethanol may be formed by reaction with moisture and water . Overexposure to ethanol by skin absorption, inhalation, or ingestion may have a narcotic effect (headache, nausea, drowsiness) . Ethanol is metabolized to acetaldehyde and acetic acid which in large quantities result in metabolic acidosis, CNS depression, and death due to respiratory arrest .
properties
CAS RN |
1250435-76-7 |
|---|---|
Product Name |
TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 |
Molecular Formula |
C21H51NO9Si3 |
Molecular Weight |
545.88744 |
Origin of Product |
United States |
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